Cas no 451-46-7 (Ethyl 4-fluorobenzoate)

• Product Name: Ethyl 4-fluorobenzoate
• CAS No: 451-46-7
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD00000351
• CID: 37456
• PubChem ID: 24846584
• Update Time: 2025-11-02

Ethyl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluorobenzoate
• 4-Fluorobenzoic acid ethyl ester
• 4-fluoro-benzoic acid ethyl ester
• 4-fluoroethylbenzoate
• Benzoic acid,4-fluoro-,ethyl ester
• Benzoic acid,p-fluoro-,ethyl ester
• Ethyl p-fluorobenzoate
• p-Fluorobenzoic acid,ethyl ester
• Benzoic acid, 4-fluoro-, ethyl ester
• p-Fluorobenzoic acid, ethyl ester
• ETHYL4-FLUOROBENZOATE
• UMPRJGKLMUDRHL-UHFFFAOYSA-N
• Benzoic acid, p-fluoro-, ethyl ester
• PubChem3471
• ethyl-4-fluorobenzoate
• ethyl 4-fluoro-benzoate
• Ethyl para-fluorobenzoate
• 4-Fluorobenzoic acid ethyl
• KSC490A7P
• PARAG
• DTXSID6060006
• AM20060907
• NSC-190692
• NSC190692
• AKOS004911144
• CS-W017810
• Ethyl 4-fluorobenzoate, 99%
• 4-Fluorobenzoic acid, ethyl ester
• 451-46-7
• AB9272
• 2X65353N8G
• F0203
• FT-0618510
• NS00031489
• NSC 190692
• F0001-1223
• EINECS 207-194-8
• PARA-FLUOROBENZOIC ACID ETHYL ESTER
• W-106162
• Q63395256
• AC-15551
• SY003268
• 4-fluoro benzoic acid ethyl ester
• SCHEMBL62862
• MFCD00000351
• PS-8725
• 207-194-8
• DTXCID1040376
• Benzoic acid, p-fluoro-, ethyl ester (8CI)

• MDL： MFCD00000351
• Inchi： 1S/C9H9FO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3
• InChI Key： UMPRJGKLMUDRHL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=CC=1
• BRN： 1866794

Computed Properties

• Exact Mass: 168.05900
• Monoisotopic Mass: 168.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.146 g/mL at 25 °C(lit.)
• Melting Point: 25-27°C
• Boiling Point: 210 °C(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.486(lit.)
• PSA: 26.30000
• LogP: 2.00240
• Solubility: Not available
• Merck: 4171

Ethyl 4-fluorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S24/25-S25-S24
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 4-fluorobenzoate

Recent Advances in the Application of Ethyl 4-fluorobenzoate (CAS: 451-46-7) in Chemical Biology and Pharmaceutical Research

Ethyl 4-fluorobenzoate (CAS: 451-46-7) is a fluorinated aromatic ester that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block in organic synthesis and drug development. Recent studies have explored its utility in the synthesis of bioactive molecules, particularly in the development of fluorinated pharmaceuticals and agrochemicals. This research brief highlights the latest advancements and key findings related to Ethyl 4-fluorobenzoate, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

One of the most notable developments in the use of Ethyl 4-fluorobenzoate is its role in the synthesis of fluorinated heterocycles, which are critical scaffolds in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of Ethyl 4-fluorobenzoate into pyrazole and thiazole derivatives, yielding compounds with enhanced pharmacokinetic properties. The fluorination at the 4-position of the benzoate ring was found to significantly improve metabolic stability and bioavailability, making these derivatives promising candidates for further drug development.

In addition to its synthetic utility, Ethyl 4-fluorobenzoate has been investigated as a precursor for the development of PET (positron emission tomography) radiotracers. A recent study in ACS Chemical Neuroscience reported the successful labeling of Ethyl 4-fluorobenzoate with fluorine-18, enabling its use in neuroimaging applications. The radiolabeled compound exhibited high blood-brain barrier permeability and selective binding to amyloid plaques, suggesting its potential as a diagnostic tool for neurodegenerative diseases such as Alzheimer's.

Mechanistic studies have also shed light on the unique reactivity of Ethyl 4-fluorobenzoate in cross-coupling reactions. A 2024 publication in Organic Letters detailed a palladium-catalyzed C–F bond activation strategy that leverages Ethyl 4-fluorobenzoate as a substrate for the construction of biaryl ethers. This methodology offers a streamlined approach to accessing fluorinated analogs of known drugs, with potential implications for improving drug efficacy and reducing off-target effects.

From a toxicological perspective, recent evaluations of Ethyl 4-fluorobenzoate have confirmed its favorable safety profile in preclinical models. A study conducted by the European Chemicals Agency (ECHA) in 2023 classified the compound as low-risk for acute toxicity and mutagenicity, supporting its continued use in pharmaceutical manufacturing. However, further long-term studies are recommended to assess its environmental impact and biodegradability.

In conclusion, Ethyl 4-fluorobenzoate (CAS: 451-46-7) remains a valuable tool in chemical biology and pharmaceutical research, with emerging applications in drug synthesis, radiotracer development, and mechanistic studies. Its unique fluorinated structure and versatile reactivity position it as a key intermediate for future innovations in medicinal chemistry. Ongoing research is expected to uncover additional therapeutic and diagnostic applications, further solidifying its importance in the field.